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Compound of Interest

Compound Name: 2-Hydroxy-3-nitrobenzamide
CAS No.: 2912-76-7
Cat. No.: B1280379
Get Quote
. J

Abstract & Strategic Overview

2-Hydroxy-3-nitrobenzamide (also known as 3-nitrosalicylamide) is a critical pharmacophore
used in the synthesis of benzoxazole-based antiviral agents and PARP inhibitors (e.g., Iniparib
analogs). Its purification is often complicated by the presence of regioisomers (2-hydroxy-5-
nitrobenzamide) and unreacted starting material (3-nitrosalicylic acid).

This guide moves beyond generic "dissolve and cool" instructions. It provides three targeted
protocols based on the specific impurity profile and desired polymorph.

Physicochemical Profile
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Property Data Notes
CAS No. 2912-76-7
Molecular Weight 182.13 g/mol

Yellow to Orange ) ]
Appearance ) Nitro group induces color.
Prisms/Needles

Varies by solvate form; verify

Melting Point ~224-228°C ]
via DSC.
_ Acidic proton affects solubility
pKa ~6.5 (Phenolic OH) ) ) )
in basic media.
- Insoluble in Hexanes, Water
Key Solubility Hot EtOH, Hot AcOH, EtOAc

(Cold).

Critical Solubility Logic

Understanding the molecular interaction is prerequisite to successful crystallization:

 Intramolecular Hydrogen Bonding: The 2-hydroxy and amide carbonyl groups form a strong
intramolecular hydrogen bond (S(6) ring motif). This reduces the compound's polarity relative
to its para-isomers, making it surprisingly soluble in moderately non-polar solvents like hot
ethyl acetate.

e Impurity Discrimination:

o 3-Nitrosalicylic acid (Starting Material): More polar; stays in aqueous/alcohol mother
liquors.

o 5-Nitro isomer: Lacks the specific steric crowding of the 3-nitro position; often more
soluble in glacial acetic acid, allowing for separation.

Decision Matrix: Solvent Selection
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Figure 1: Logic flow for selecting the optimal recrystallization solvent system based on impurity
profile.

Experimental Protocols
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Protocol A: The "Green" Standard (Ethanol/Water)

Best for: Bulk purification, removal of unreacted 3-nitrosalicylic acid and inorganic salts.

Mechanism: The "like-dissolves-like" principle applies.[1] The polar impurities (acids/salts)
remain in the water-rich mother liquor, while the less polar nitrobenzamide crystallizes out upon
cooling.

» Dissolution: Suspend the crude solid (10 g) in Ethanol (95%, 80 mL) in a round-bottom flask.

e Heating: Heat to reflux (approx. 78°C). If the solid does not dissolve completely, add Ethanol
in 5 mL increments. Do not exceed 120 mL total volume.

« Filtration (Hot): If insoluble black specks remain (charcoal/dust), filter rapidly through a pre-
warmed fluted filter paper or a heated sintered glass funnel.

» Anti-Solvent Addition: While maintaining a gentle boil, add deionized Water dropwise until a
persistent turbidity (cloudiness) is observed.

 Clarification: Add just enough hot Ethanol (approx. 2-5 mL) to clear the solution.
o Crystallization: Remove from heat.

o Critical Step: Allow to cool to room temperature slowly (over 2-3 hours) with gentle stirring.
Rapid cooling traps impurities.

o Optional: Chill in an ice bath (0-5°C) for 30 minutes to maximize yield.

« |solation: Filter via vacuum (Buchner funnel).[2] Wash the cake with cold 50% EtOH/Water (2
x 10 mL).

e Drying: Dry in a vacuum oven at 50°C for 6 hours.

Protocol B: The Isomer Scavenger (Glacial Acetic Acid)

Best for: Removing the 5-nitro isomer and achieving high chemical purity (>99%).
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Mechanism: Nitro compounds often exhibit high solubility in hot acetic acid but steep solubility
curves upon cooling. The 5-nitro isomer typically remains soluble in the acetic acid mother
liquor due to less steric hindrance compared to the 3-nitro position.

o Preparation: Place crude material (5 g) in a flask with Glacial Acetic Acid (25 mL).
» Reflux: Heat to boiling (118°C). The solution should become clear and deep yellow/orange.

o Seeding (Recommended): Remove from heat. When the temperature drops to ~90°C, add a
few seed crystals of pure 2-hydroxy-3-nitrobenzamide.

o Why? Nitro compounds are prone to "oiling out." Seeding provides a template for crystal
growth, preventing the formation of an amorphous oil.

e Cooling: Allow to cool to room temperature undisturbed.
o Filtration: Filter the resulting needles.

e Washing:Crucial Step — Wash the cake with a small amount of cold acetic acid, followed
immediately by copious amounts of water to remove acid traces.

e Drying: Requires prolonged drying (vacuum, 60°C, 12 hours) to remove trapped acetic acid.

Protocol C: Crystal Engineering (EtOAc | n-Heptane)
Best for: X-ray quality crystals (Prisms) and final "polishing."
Mechanism: This utilizes a liquid-liquid diffusion or slow evaporation technique (for X-ray) or

standard anti-solvent precipitation (for bulk). This method was validated in crystallographic
studies (see References).

Dissolve in Concentrate to Add n-Heptane Re-heat to Clear Slow Cool
Hot Ethyl Acetate ~70% Saturation (Warm) to Turbidity (Insulated Flask)

Click to download full resolution via product page

Figure 2: Workflow for Protocol C to obtain defined prismatic crystals.
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 Dissolution: Dissolve 1 g of semi-pure material in minimal boiling Ethyl Acetate (~15-20 mL).

e Anti-Solvent: Slowly add n-Heptane (or Hexane) to the boiling solution until a slight

cloudiness persists.

o Refinement: Add drops of EtOAc to clear the solution.

o Growth: Insulate the flask with foil or a towel and allow it to stand at room temperature for 24

hours. This promotes the formation of large, dense prisms rather than needles.

Analytical Validation & Troubleshooting

Validation Parameters
o HPLC Purity: Target >99.5% (Area %).

o Column: C18; Mobile Phase: ACN/Water (0.1% Formic Acid).

e Melting Point: 224-226°C. Sharp range (<2°C) indicates high purity.

e 1H NMR (DMSO-d6): Check for absence of solvent peaks (EtOH: 1.05/3.44 ppm; AcOH:

1.91 ppm).
Troubleshooting Guide
Issue Probable Cause Corrective Action
) Re-heat to dissolve oil, add
- Solution too concentrated or
Oiling Out more solvent (10%), and seed
cooled too fast.
at 10°C below BP.
Use Activated Charcoal (1-2%
Color Retention Oxidation byproducts. w/w) during the hot filtration
step in Protocol A.
] Cool to 0°C; if using Method A,
] Product too soluble in mother )
Low Yield increase the Water:Ethanol

liquor.

ratio.
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References

e Crystal Structure Validation

o Tahir, M. N., et al. (2012). "2-Hydroxy-3-nitrobenzamide."[3][4][5][6][7] Acta
Crystallographica Section E, E68, 02447.

o Note: Confirms the formation of prisms from Ethyl Acet

e Synthesis & Melting Point
o US Patent 2005/0159596 Al. "Cyclic compounds and their use as complex ligands."
o Note: Cites 2-Hydroxy-3-nitrobenzamide (Compound 3)

e Vogel, A. |. Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific &
Technical.

o Chemical Safety Data
o PubChem Compound Summary for CID 76958, 2-Hydroxy-3-nitrobenzamide.

Disclaimer: This protocol involves hazardous chemicals (Nitro compounds, organic solvents).
All procedures must be performed in a fume hood with appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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